Cas no 2138561-51-8 (3-(4-cyclopropyl-1H-pyrazol-1-yl)-4-(trifluoromethyl)cyclohexan-1-ol)

• Product Name: 3-(4-cyclopropyl-1H-pyrazol-1-yl)-4-(trifluoromethyl)cyclohexan-1-ol
• CAS No: 2138561-51-8
• MF: C₁₃H₁₇F₃N₂O
• MW: 274.282093763351
• CID: 5941764
• PubChem ID: 165786875
• Update Time: 2025-06-12

3-(4-cyclopropyl-1H-pyrazol-1-yl)-4-(trifluoromethyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1160899
• 2138561-51-8
• 3-(4-cyclopropyl-1H-pyrazol-1-yl)-4-(trifluoromethyl)cyclohexan-1-ol

• Inchi： 1S/C13H17F3N2O/c14-13(15,16)11-4-3-10(19)5-12(11)18-7-9(6-17-18)8-1-2-8/h6-8,10-12,19H,1-5H2
• InChI Key： UIWDSMNDFYRHRB-UHFFFAOYSA-N
• SMILES： FC(C1CCC(CC1N1C=C(C=N1)C1CC1)O)(F)F

Computed Properties

• Exact Mass: 274.12929766g/mol
• Monoisotopic Mass: 274.12929766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38Ų

Additional information on 3-(4-cyclopropyl-1H-pyrazol-1-yl)-4-(trifluoromethyl)cyclohexan-1-ol

Introduction to 3-(4-cyclopropyl-1H-pyrazol-1-yl)-4-(trifluoromethyl)cyclohexan-1-ol (CAS No. 2138561-51-8)

3-(4-cyclopropyl-1H-pyrazol-1-yl)-4-(trifluoromethyl)cyclohexan-1-ol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2138561-51-8, represents a fusion of heterocyclic chemistry and functional group engineering, making it a subject of interest for researchers exploring novel therapeutic agents. The presence of both cyclopropyl and trifluoromethyl substituents in its molecular framework imparts distinct electronic and steric properties, which are critical in modulating its interaction with biological targets.

The compound's core structure consists of a cyclohexanol backbone, which is an established motif in medicinal chemistry for its ability to enhance lipophilicity and metabolic stability. The introduction of a pyrazole ring at the 3-position further enriches its pharmacophoric potential. Pyrazole derivatives are well-documented for their diverse biological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The specific substitution pattern, particularly the 4-cyclopropyl group, contributes to the compound's rigidity and spatial orientation, which can be pivotal in achieving high binding affinity to protein targets.

The trifluoromethyl group at the 4-position of the cyclohexanone moiety is another key feature that influences the compound's pharmacokinetic profile. Trifluoromethylation is a common strategy in drug design to improve metabolic stability, lipophilicity, and binding interactions. This modification often enhances the compound's bioavailability and duration of action, making it an attractive candidate for further development. The combination of these structural elements suggests that 3-(4-cyclopropyl-1H-pyrazol-1-yl)-4-(trifluoromethyl)cyclohexan-1-ol may exhibit multifaceted biological activities, potentially targeting multiple disease pathways.

Recent advancements in computational chemistry have enabled more efficient screening of such compounds for their biological potential. Molecular docking studies have been instrumental in predicting the binding modes of this molecule with various enzymes and receptors. Preliminary simulations indicate that the pyrazole ring and the cyclopropyl group may interact favorably with hydrophobic pockets in target proteins, while the trifluoromethyl moiety could engage in favorable hydrophobic interactions or π-stacking interactions. These insights have guided synthetic modifications aimed at optimizing potency and selectivity.

In vitro studies have begun to explore the pharmacological profile of this compound. Initial assays suggest that it may possess inhibitory activity against certain kinases and other enzymes implicated in cancer progression. The structural similarity to known bioactive molecules has prompted comparisons with established drugs, providing a scaffold for understanding its mechanism of action. Additionally, the compound's solubility and stability have been evaluated under various conditions, which are critical parameters for its formulation as an active pharmaceutical ingredient (API).

The synthesis of 3-(4-cyclopropyl-1H-pyrazol-1-yl)-4-(trifluoromethyl)cyclohexan-1-ol involves multi-step organic transformations, including cyclization reactions, nucleophilic substitutions, and protecting group strategies. The use of advanced catalytic systems has streamlined these processes, reducing reaction times and improving yields. Transition metal-catalyzed cross-coupling reactions have been particularly useful in constructing the complex heterocyclic core. These synthetic methodologies align with modern trends toward sustainable chemistry, emphasizing atom economy and minimal waste generation.

The compound's potential extends beyond oncology; it has shown promise in preclinical models relevant to inflammatory diseases. The dual presence of bioisosteric groups—such as the cyclopropyl versus cyclopentyl analogs—has been explored to fine-tune its pharmacological effects. Such structural variations are essential for understanding structure-activity relationships (SARs), which guide medicinal chemists toward more effective derivatives.

Regulatory considerations are also integral to advancing this molecule toward clinical development. Compliance with Good Manufacturing Practices (GMP) is necessary for producing sufficient quantities of material for toxicological studies and subsequent human trials. Collaborative efforts between synthetic chemists and regulatory experts ensure that safety profiles are thoroughly evaluated before proceeding with further testing.

Future research directions include exploring derivatives of this scaffold with modified substituents to enhance specific biological activities or improve pharmacokinetic properties. For instance, replacing the cyclopropyl group with other cyclic structures or introducing additional fluorinated atoms could yield compounds with superior efficacy or reduced side effects. High-throughput screening (HTS) campaigns are being planned to systematically assess a library of analogs against a range of therapeutic targets.

The integration of machine learning tools into drug discovery has accelerated the identification of promising candidates like 3-(4-cyclopropyl-1H-pyrazol-1-yl)-4-(trifluoromethyl)cyclohexan-1-ol. Predictive models trained on large datasets can forecast biological activity based on molecular descriptors, reducing the reliance on empirical testing alone. This synergy between computational methods and experimental validation underscores the dynamic nature of modern pharmaceutical research.

In conclusion,3-(4-cyclopropyl-1H-pyrazol-1-yl)-4-(trifluoromethyl)cyclohexan-1-ol (CAS No. 2138561-51-8) exemplifies how strategic molecular design can yield compounds with significant therapeutic potential. Its unique structural attributes—comprising a cyclohexanol backbone adorned with a pyrazole ring and trifluoromethyl group—position it as a valuable probe for understanding biological mechanisms and developing new treatments. As research progresses, this molecule will likely serve as a foundation for generating next-generation pharmaceuticals addressing unmet medical needs.